3-(2,5-dimethyl-1H-pyrrol-1-yl)-3-(4-fluorophenyl)propanoic acid

• IUPAC Name: 3-(2,5-dimethylpyrrol-1-yl)-3-(4-fluorophenyl)propanoic acid
• InChI: InChI=1S/C15H16FNO2/c1-10-3-4-11(2)17(10)14(9-15(18)19)12-5-7-13(16)8-6-12/h3-8,14H,9H2,1-2H3,(H,18,19)
• InChI Key: ACJYWEWYQOPYSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C(CC(=O)O)C2=CC=C(C=C2)F)C
• Molecular Formula: C15H16FNO2
• Molecular Weight: 261.29 g/mol

Description

3-(2,5-dimethyl-1H-pyrrol-1-yl)-3-(4-fluorophenyl)propanoic acid, also known as DMFPPA, is an organic compound with a variety of uses in scientific research. It is a small molecule that has been studied for its potential to serve as a drug target and to be used as a synthetic intermediate in organic synthesis. DMFPPA has been found to have a wide range of biochemical and physiological effects, and has been studied for its potential applications in a variety of laboratory experiments. Additionally, this paper will discuss the advantages and limitations of using DMFPPA in laboratory experiments, as well as potential future directions for research.

Scientific Research Applications

Molecular Engineering and Synthesis Techniques

Research in molecular engineering and synthesis techniques has demonstrated the versatility of compounds with structural similarities to 3-(2,5-dimethyl-1H-pyrrol-1-yl)-3-(4-fluorophenyl)propanoic acid. For instance, the generation of structurally diverse libraries through alkylation and ring closure reactions, employing compounds like ketonic Mannich bases derived from acetylthiophene, showcases the potential for creating a wide array of compounds for various applications, including materials science and drug discovery (Roman, 2013).

Organic Sensitizers for Solar Cell Applications

In the realm of renewable energy, compounds featuring pyrrole and fluorophenyl groups have been explored for their utility as organic sensitizers in solar cell applications. The engineering of novel organic sensitizers, demonstrating high conversion efficiencies and the potential for enhancing solar cell performance, underscores the importance of these compounds in the development of sustainable energy solutions (Kim et al., 2006).

Advanced Materials Development

The synthesis and characterization of new materials, such as diphenylfluorene-based aromatic polyamides, derived from compounds structurally related to 3-(2,5-dimethyl-1H-pyrrol-1-yl)-3-(4-fluorophenyl)propanoic acid, highlight the potential for creating high-performance materials. These materials exhibit remarkable solubility, thermal stability, and mechanical properties, making them suitable for a wide range of technological applications (Hsiao et al., 1999).